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Compound of Interest

Compound Name: GSK503

Cat. No.: B15586943

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of investigational compounds like GSK503 are paramount for ensuring
laboratory safety and regulatory compliance. While a comprehensive Safety Data Sheet (SDS)
with specific disposal protocols for GSK503 is not readily available, standard laboratory best
practices for research chemicals dictate a cautious approach. Due to its biological activity as a
potent EZH2 methyltransferase inhibitor, it is prudent to treat GSK503 as a potentially
hazardous substance.[1][2]

This guide provides a step-by-step operational plan for the proper disposal of GSK503,
synthesized from general laboratory safety principles and available chemical data.

l. Personal Protective Equipment (PPE) and
Handling

Before beginning any disposal procedures, ensure the appropriate personal protective
equipment is worn. All handling of GSK503, including during disposal, should be conducted in
a well-ventilated area or a chemical fume hood.

Recommended PPE:
o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15586943?utm_src=pdf-interest
https://www.benchchem.com/product/b15586943?utm_src=pdf-body
https://www.benchchem.com/product/b15586943?utm_src=pdf-body
https://www.benchchem.com/product/b15586943?utm_src=pdf-body
https://www.selleckchem.com/products/gsk503.html
https://www.targetmol.com/compound/gsk503
https://www.benchchem.com/product/b15586943?utm_src=pdf-body
https://www.benchchem.com/product/b15586943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Laboratory coat

Il. Step-by-Step Disposal Protocol

The disposal of GSK503 must adhere to all local, state, and federal regulations. Always consult
your institution's Environmental Health and Safety (EHS) department for specific guidelines.

1. Unused or Expired Solid GSK503:
» Do not dispose of solid GSK503 in the regular trash.
e The original container with the unused or expired product should be securely sealed.

» Place the sealed container into a designated and clearly labeled hazardous waste
receptacle. The label should include "Hazardous Waste" and the chemical name "GSK503."

2. Solutions Containing GSK503:
e Do not pour solutions of GSK503 down the drain.

o Collect all solutions containing GSK503 in a designated, sealed, and clearly labeled
hazardous waste container.

e The waste container must be compatible with the solvent used to dissolve the GSK503 (e.g.,
DMSO, ethanol).[1][2]

3. Contaminated Laboratory Materials:

o All materials that have come into direct contact with GSK503 should be treated as
contaminated hazardous waste. This includes:

o

Pipette tips

o

Centrifuge tubes

Gloves

[¢]

[¢]

Wipes and absorbent paper
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o Collect these materials in a designated hazardous waste bag or container.

e The container must be clearly labeled as "Hazardous Waste" and specify "GSK503
contaminated materials."

4. Decontamination of Glassware and Equipment:

o Thoroughly rinse any glassware or equipment that has been in contact with GSK503 with a
suitable solvent, such as ethanol or acetone.

o Collect this initial solvent rinse as hazardous waste and add it to your designated liquid
hazardous waste container.

o Following the initial solvent rinse, perform a triple rinse with water. After this decontamination
procedure, subsequent water rinses may be permissible for drain disposal, but this should be
confirmed with your institution's EHS guidelines.

5. Waste Collection and Storage:
» Store all hazardous waste containers in a designated, secure area within the laboratory.

o Arrange for waste pickup through your institution's EHS department or a licensed hazardous
waste disposal contractor.

lll. Chemical and Physical Properties

A summary of the key quantitative data for GSK503 is provided in the table below for easy
reference.
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Property Value Reference
Molecular Weight 526.67 g/mol [1]
Molecular Formula Cs1H38NeO2 [1]

CAS Number 1346572-63-1 [1][3]

DMSO: 93 mg/mL (176.58

Solubility M)
m

[2]

Ethanol: 25 mg/mL (47.47 mM)  [2]

H20: <1 mg/mL (insoluble) [2]
Storage Powder: -20°C for 3 years [2]
In solvent: -80°C for 1 year [2]

IV. Logical Workflow for GSK503 Disposal

The following diagram illustrates the decision-making process for the proper disposal of

GSK503 and associated materials.
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GSK503 Disposal Decision Workflow
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GSK503 Disposal Decision Workflow
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While the available Safety Data Sheet for GSK503 does not classify it as a hazardous
substance under the Globally Harmonized System (GHS), it is crucial to remember that the
toxicological properties of many research chemicals have not been fully investigated.[3][4]
Therefore, adopting a conservative approach to disposal is a cornerstone of responsible
laboratory practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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